Cas no 20921-02-2 (7-Methoxychroman-2-one)

• Product Name: 7-Methoxychroman-2-one
• CAS No: 20921-02-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1094426
• PubChem ID: 12389837
• Update Time: 2025-11-01

7-Methoxychroman-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxychroman-2-one
• 7-methoxy-3,4-dihydrochromen-2-one
• 7-Methoxy-3,4-dihydrocoumarin
• 20921-02-2
• 7-Methoxychromanone, AldrichCPR
• SCHEMBL5861959
• CS-0436535
• 7-Methoxy-chroman-2-one
• AKOS006284488
• 7-Methoxychromanon
• 2H-1-Benzopyran-2-one, 3,4-dihydro-7-methoxy-
• G61530
• MFCD08144067
• SY364495

• Inchi： 1S/C10H10O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2,4,6H,3,5H2,1H3
• InChI Key： JHGVLAHJJNKSAW-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 7-Methoxychroman-2-one

Recent Advances in the Study of 7-Methoxychroman-2-one (CAS: 20921-02-2) in Chemical Biology and Pharmaceutical Research

The compound 7-Methoxychroman-2-one (CAS: 20921-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a chromanone backbone with a methoxy substituent at the 7-position, has been the subject of numerous studies aimed at exploring its biological activities and synthetic pathways. The latest research highlights its role as a promising scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies.

Recent studies have focused on the synthesis and optimization of 7-Methoxychroman-2-one derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 3-position of the chromanone ring significantly improved the compound's anti-inflammatory efficacy in vitro and in vivo. The researchers employed a combination of computational modeling and high-throughput screening to identify the most potent derivatives, which showed selective inhibition of cyclooxygenase-2 (COX-2) with minimal side effects.

In addition to its anti-inflammatory potential, 7-Methoxychroman-2-one has shown promising antimicrobial activity. A recent preprint on bioRxiv reported that certain derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The study proposed a mechanism of action involving disruption of bacterial cell membrane integrity, which could pave the way for novel antibiotic development.

Another groundbreaking study, published in Nature Chemical Biology in early 2024, explored the anticancer properties of 7-Methoxychroman-2-one analogs. The research team identified a specific derivative that selectively targeted cancer cells by inhibiting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. In xenograft models, this compound demonstrated significant tumor growth inhibition with low toxicity to normal tissues, suggesting its potential as a targeted cancer therapy.

The synthetic accessibility of 7-Methoxychroman-2-one has also been a focus of recent research. A novel, environmentally friendly synthesis route was reported in Green Chemistry, utilizing biocatalysis to achieve higher yields and reduced waste production compared to traditional methods. This advancement is particularly relevant for large-scale pharmaceutical production, addressing both economic and sustainability concerns.

Looking forward, the diverse biological activities of 7-Methoxychroman-2-one and its derivatives position this compound as a valuable scaffold for future drug discovery efforts. Ongoing research is investigating its potential in neurodegenerative diseases and metabolic disorders, with preliminary results showing modulation of key enzymatic targets. As the understanding of its structure-activity relationships deepens, 7-Methoxychroman-2-one is likely to play an increasingly important role in the development of next-generation therapeutics.